5,6,2'-Trimethoxyflavone
5,6,2'-Trimethoxyflavone
elongs to the class of organic compounds known as 6-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C6 atom of the flavonoid backbone. Thus, is considered to be a flavonoid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in pomes. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
16266-97-0
VCID:
VC21352210
InChI:
InChI=1S/C18H16O5/c1-20-13-7-5-4-6-11(13)16-10-12(19)17-14(23-16)8-9-15(21-2)18(17)22-3/h4-10H,1-3H3
SMILES:
COC1=C(C2=C(C=C1)OC(=CC2=O)C3=CC=CC=C3OC)OC
Molecular Formula:
C18H16O5
Molecular Weight:
312.3 g/mol
5,6,2'-Trimethoxyflavone
CAS No.: 16266-97-0
Cat. No.: VC21352210
Molecular Formula: C18H16O5
Molecular Weight: 312.3 g/mol
* For research use only. Not for human or veterinary use.
| Description | elongs to the class of organic compounds known as 6-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C6 atom of the flavonoid backbone. Thus, is considered to be a flavonoid lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in pomes. This makes a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 16266-97-0 |
| Molecular Formula | C18H16O5 |
| Molecular Weight | 312.3 g/mol |
| IUPAC Name | 5,6-dimethoxy-2-(2-methoxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C18H16O5/c1-20-13-7-5-4-6-11(13)16-10-12(19)17-14(23-16)8-9-15(21-2)18(17)22-3/h4-10H,1-3H3 |
| Standard InChI Key | IQWXFMQSQNSHKI-UHFFFAOYSA-N |
| SMILES | COC1=C(C2=C(C=C1)OC(=CC2=O)C3=CC=CC=C3OC)OC |
| Canonical SMILES | COC1=C(C2=C(C=C1)OC(=CC2=O)C3=CC=CC=C3OC)OC |
| Melting Point | 124-125°C |
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